Cas no 918479-56-8 (Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]-)

Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]- structure
918479-56-8 structure
Product Name:Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]-
CAS No:918479-56-8
MF:C19H19N3O
MW:305.373664140701
CID:775110
PubChem ID:2598357
Update Time:2025-04-19

Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]-
    • 4-(4-benzylpiperazine-1-carbonyl)benzonitrile
    • T6864331
    • SCHEMBL13149337
    • AKOS017051549
    • DTXSID80368973
    • 918479-56-8
    • Z27763915
    • Inchi: 1S/C19H19N3O/c20-14-16-6-8-18(9-7-16)19(23)22-12-10-21(11-13-22)15-17-4-2-1-3-5-17/h1-9H,10-13,15H2
    • InChI Key: KZKMEGOCPZFFRF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C#N)=CC=1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 305.152812238g/mol
  • Monoisotopic Mass: 305.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.3Ų

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